Cas no 58813-24-4 (L-Histidine, N-propyl-)

• Product Name: L-Histidine, N-propyl-
• CAS No: 58813-24-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 340802
• PubChem ID: 54281507
• Update Time: 2025-04-19

L-Histidine, N-propyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, N-propyl-
• (2S)-3-(1H-imidazol-5-yl)-2-(propylamino)propanoic acid
• (S)-3-(1H-Imidazol-4-yl)-2-(propylamino)propanoic acid
• N-Propyl-L-histidine
• SCHEMBL7738755
• 58813-24-4
• DTXSID50710288

• Inchi： 1S/C9H15N3O2/c1-2-3-11-8(9(13)14)4-7-5-10-6-12-7/h5-6,8,11H,2-4H2,1H3,(H,10,12)(H,13,14)/t8-/m0/s1
• InChI Key： RRCLFBZOBRYAJV-QMMMGPOBSA-N
• SMILES： OC([C@H](CC1=CN=CN1)NCCC)=O

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives